Cas no 2228999-47-9 (1-3-(dimethylamino)phenylethane-1,2-diol)

• Product Name: 1-3-(dimethylamino)phenylethane-1,2-diol
• CAS No: 2228999-47-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6561392
• PubChem ID: 165685944
• Update Time: 2025-10-17

1-3-(dimethylamino)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)phenylethane-1,2-diol
• 1-[3-(Dimethylamino)phenyl]-1,2-ethanediol

• Inchi： 1S/C10H15NO2/c1-11(2)9-5-3-4-8(6-9)10(13)7-12/h3-6,10,12-13H,7H2,1-2H3
• InChI Key： TWAORBARIXAJEU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N(C)C)=C1)(O)CO

Experimental Properties

• Density: 1.161±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.1±32.0 °C(Predicted)
• pka: 13.74±0.20(Predicted)

Additional information on 1-3-(dimethylamino)phenylethane-1,2-diol

Introduction to 1-3-(dimethylamino)phenylethane-1,2-diol (CAS No. 2228999-47-9)

1-3-(dimethylamino)phenylethane-1,2-diol, with the Chemical Abstracts Service (CAS) number 2228999-47-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a phenyl ring substituted with a dimethylamino group and a 1,2-diol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a subject of interest for researchers and industry professionals alike.

The molecular formula of 1-3-(dimethylamino)phenylethane-1,2-diol is C₁₀H₁₆N₂O₂, and its molecular weight is approximately 188.24 g/mol. The compound's structure can be visualized as a phenyl ring with a dimethylamino group attached at the 3-position and a 1,2-diol group on the ethyl side chain. This arrangement of functional groups contributes to its solubility in both polar and non-polar solvents, making it versatile for various chemical reactions and applications.

In the realm of medicinal chemistry, 1-3-(dimethylamino)phenylethane-1,2-diol has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of protein kinases, which are key targets in cancer therapy. The dimethylamino group is believed to play a crucial role in enhancing the compound's binding affinity to these enzymes, thereby improving its efficacy.

Beyond its medicinal applications, 1-3-(dimethylamino)phenylethane-1,2-diol has also been investigated for its use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a building block for the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronic devices.

The synthesis of 1-3-(dimethylamino)phenylethane-1,2-diol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-nitrobenzaldehyde with dimethylamine to form the corresponding imine, followed by reduction to produce the amino alcohol intermediate. Subsequent reactions can then introduce the 1,2-diol functionality through selective oxidation and reduction steps. The ability to synthesize this compound efficiently is crucial for its widespread use in both research and industrial settings.

The physical properties of 1-3-(dimethylamino)phenylethane-1,2-diol, such as its melting point and solubility, are important considerations for its practical applications. Experimental data indicates that this compound has a melting point in the range of 60-65°C and is soluble in common organic solvents like ethanol and methanol. These properties facilitate its use in various chemical processes and formulations.

In terms of safety and handling, while 1-3-(dimethylamino)phenylethane-1,2-diol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, storage conditions should be controlled to prevent degradation or contamination.

The future prospects for 1-3-(dimethylamino)phenylethane-1,2-diol are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in different environments, facilitating its design for specific uses. Furthermore, collaborative efforts between academic institutions and industry partners are driving innovation in both medicinal chemistry and materials science.

In conclusion, 1-3-(dimethylamino)phenylethane-1,2-diol (CAS No. 2228999-47-9) is a versatile organic compound with significant potential across multiple fields. Its unique molecular structure endows it with valuable chemical and biological properties that make it an important subject of study for researchers and developers alike. As research progresses, it is likely that new applications will emerge, further solidifying the importance of this compound in both academic and industrial contexts.